Cas no 135306-45-5 (3',5'-Difluoropropiophenone)

3',5'-Difluoropropiophenone Properties

Names and Identifiers

• 1-(3,5-Difluorophenyl)propan-1-one
• 3',5'-Difluoropropiophenone
• 3,5-difluoropropiophenone
• 3′,5′-Difluoropropiophenone
• 4-Chloro-D-phenylalanineHydrochloride
• CS-W017702
• 1-[3,5-bis(fluoranyl)phenyl]propan-1-one
• A806917
• 1-(3,5-difluorophenyl)-1-propanone
• AMY14594
• AKOS009158928
• FT-0614612
• 3',5'-Difluoropropiophenone, 97%
• 135306-45-5
• MFCD00061142
• D81804
• PS-8699
• DTXSID60159306
• 1-(3,5-difluorophenyl)propan-1-one
• 3,5-Difluoropropiophenone
• SY061743
• SCHEMBL634159
• 1-(3,5-difluorophenyl)propan-1-one;
• 3 inverted exclamation mark ,5 inverted exclamation mark -Difluoropropiophenone
• NS00121453
• DTXCID2081797
• DB-042281
• +Expand

• MDL： MFCD00061142
• InChIKey： FVDQWXARVQADKN-UHFFFAOYSA-N
• Inchi： 1S/C9H8F2O/c1-2-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3
• SMILES： FC1C=C(C=C(C=1)C(CC)=O)F
• BRN： 7422838

Computed Properties

• Exact Mass: 170.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.054321
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.55750
• PSA: 17.07000
• Refractive Index: 1.472
• Boiling Point: 82°C 10mm
• Melting Point: 25 °C
• Flash Point: 82°C/10mm
• Color/Form: Low melting point solid
• Solubility: Not determined
• Density: 1.166

3',5'-Difluoropropiophenone Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R36/38: irritating to eyes and skin.
• Signal Word：warning
• HazardClass：IRRITANT

3',5'-Difluoropropiophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%